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Cat. No.: B081225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

hexaaquaaluminum(III) complexes as efficient and environmentally benign Lewis acid catalysts

in various organic transformations. The focus is on practical applications in synthetic chemistry,

particularly relevant to drug discovery and development, emphasizing procedural details,

quantitative data, and mechanistic insights.

Introduction to Hexaaquaaluminum(III) Catalysis
Hexaaquaaluminum(III) complexes, such as hexaaquaaluminum(III) tetrafluoroborate (--

INVALID-LINK--₃) and hexaaquaaluminum(III) methanesulfonate (--INVALID-LINK--₃), are

emerging as versatile, water-tolerant, and recyclable Lewis acid catalysts.[1] Their catalytic

activity stems from the high charge density of the Al³⁺ ion, which coordinates to carbonyl

groups, activating them towards nucleophilic attack.[1] These complexes offer a safer and more

economical alternative to traditional, often hazardous, Lewis acids. This document outlines their

application in key organic reactions.
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A reliable method for the preparation of --INVALID-LINK--₃ involves the reaction of aluminum

triisopropoxide with tetrafluoroboric acid, providing a catalyst of high purity and activity.[2]

Experimental Workflow: Catalyst Synthesis
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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